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Compound of Interest

Compound Name: Bis(benzylsulfinyl)methane

Cat. No.: B15476143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(benzylsulfinyl)methane, more commonly known as dibenzyl sulfoxide, is a sulfur-

containing organic compound. This technical guide provides an in-depth overview of its

nomenclature, chemical identity, synthesis, and known properties, tailored for professionals in

research and drug development. The sulfoxide functional group is a key feature in various

pharmacologically active molecules, making dibenzyl sulfoxide and its derivatives subjects of

interest in medicinal chemistry.

Nomenclature and Chemical Identity
The nomenclature of this compound can be presented in several ways, reflecting different

systematic naming conventions. Its definitive identification is secured by its CAS Registry

Number.
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Identifier Value Reference

Common Name Dibenzyl sulfoxide [1]

Systematic IUPAC Name
Benzene, 1,1'-

[sulfinylbis(methylene)]bis-
[2]

CAS Registry Number 621-08-9 [2]

Molecular Formula C14H14OS [3]

Molecular Weight 230.33 g/mol [3]

Synonyms
Bis(phenylmethyl) sulfoxide,

Benzyl sulfoxide
[4]

Physicochemical and Toxicological Properties
A summary of the key quantitative data for dibenzyl sulfoxide is provided below, offering a

snapshot of its physical characteristics and toxicological profile.

Property Value Reference

Melting Point 130-134 °C [5][6]

Decomposition Temperature 210 °C [5]

Solubility
Soluble in diethyl ether,

ethanol, and water
[5]

Vapor Pressure 6.53 x 10⁻⁶ mm Hg [4]

LD50 (intraperitoneal, mouse) 600 mg/kg [4]

Experimental Protocols: Synthesis of Dibenzyl
Sulfoxide
Two primary methods for the synthesis of dibenzyl sulfoxide are documented. The first is a two-

step process involving the formation of a sulfide intermediate followed by oxidation. The second

is a direct oxidation from the corresponding sulfide using a different oxidizing agent.
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Two-Step Synthesis via Dibenzyl Sulfide Intermediate
This common laboratory preparation involves two distinct experimental stages.

Step 1: Synthesis of Dibenzyl Sulfide

Dissolve sodium sulfide (0.0040 mol) and benzyl chloride (0.0079 mol) in 50 mL of

anhydrous ethanol at 70°C.[7][8]

Stir the reaction mixture for over 1 hour.[7][8]

Add 400 mL of water to the solution.[7][8]

Extract the aqueous solution with dichloromethane (CH₂Cl₂).[7][8]

Evaporate the dichloromethane to yield dibenzyl sulfide.[7][8]

Step 2: Oxidation to Dibenzyl Sulfoxide

Dissolve the dibenzyl sulfide (0.0028 mol) obtained in Step 1 in 60 mL of acetic acid.[7][8]

Place the solution in an ice bath and stir vigorously.[7][8]

Add 30% hydrogen peroxide (0.0028 mol) dropwise to the solution over 1 hour.[7][8]

Add 500 mL of water to the reaction mixture.[7][8]

Extract the solution with dichloromethane.[7][8]

Evaporate the dichloromethane to yield dibenzyl sulfoxide.[7][8]

Alternative Synthesis Method
This method provides a one-pot synthesis from the sulfide to the sulfoxide.

Reflux a mixture of benzyl sulfide (0.01 mol) and thiacyclopentane 1-oxide (0.04 mol) in 25

mL of acetic acid.[5]

Add 5 drops of sulfuric acid as a catalyst.[5]
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Continue refluxing for 16 hours.[5]

Dilute the resulting mixture with water.[5]

Extract with 200 mL of diethyl ether.[5]

Wash the ether layer three times with 100 mL of water.[5]

Dilute the ether layer with alcohol and treat with charcoal.[5]

Concentrate the solution under reduced pressure to yield dibenzyl sulfoxide.[5]

Visualization of Synthetic Workflow
The following diagram illustrates the two-step synthesis protocol for dibenzyl sulfoxide.
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Step 1: Synthesis of Dibenzyl Sulfide

Step 2: Oxidation

Sodium Sulfide + Benzyl Chloride
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Water Quench
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Evaporation
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Dibenzyl Sulfoxide
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Caption: Workflow for the two-step synthesis of dibenzyl sulfoxide.
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Biological Activity and Applications
While extensive research on the specific signaling pathways of dibenzyl sulfoxide is not widely

published, its known biological activities and applications provide insight into its potential roles.

Known Biological Effects
Enzyme Inhibition: Dibenzyl sulfoxide has been shown to inhibit microbial metabolism

through its interaction with cytochrome P450 enzymes.[9]

Antineoplastic Potential: Derivatives of benzyl naphthyl sulfoxide have demonstrated potent

antineoplastic activity, suggesting the sulfoxide moiety is a valuable pharmacophore in the

design of anti-cancer agents.[10]

Chemical and Industrial Applications
Catalysis: It can act as a solid catalyst in the cationic polymerization of vinyl monomers.[9]

Synthetic Intermediate: Dibenzyl sulfoxide is a versatile intermediate in various organic

syntheses.[1]

The following diagram illustrates the logical relationships of dibenzyl sulfoxide's known

activities and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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